N-[[5-(3,4-dichlorophenyl)furan-2-yl]methyl]-3-(methylsulfinylmethyl)aniline

• IUPAC Name: N-[[5-(3,4-dichlorophenyl)furan-2-yl]methyl]-3-(methylsulfinylmethyl)aniline
• InChI: InChI=1S/C19H17Cl2NO2S/c1-25(23)12-13-3-2-4-15(9-13)22-11-16-6-8-19(24-16)14-5-7-17(20)18(21)10-14/h2-10,22H,11-12H2,1H3
• InChI Key: XHCSTPVHPHNYRI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)CC1=CC(=CC=C1)NCC2=CC=C(O2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H17Cl2NO2S
• Molecular Weight: 394.3 g/mol

Description

N-[[5-(3,4-dichlorophenyl)furan-2-yl]methyl]-3-(methylsulfinylmethyl)aniline is a complex organic compound characterized by the presence of a furan ring, dichlorophenyl group, and aniline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[5-(3,4-dichlorophenyl)furan-2-yl]methyl]-3-(methylsulfinylmethyl)aniline typically involves multi-step organic reactions. One common approach is to start with the furan ring formation, followed by the introduction of the dichlorophenyl group through electrophilic aromatic substitution. The aniline moiety is then introduced via nucleophilic substitution reactions. The final step often involves the methylsulfinylmethyl group addition through sulfoxidation reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactions under controlled conditions. Key parameters include temperature, pressure, and the use of catalysts to optimize yield and purity. Techniques such as continuous flow synthesis may also be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[[5-(3,4-dichlorophenyl)furan-2-yl]methyl]-3-(methylsulfinylmethyl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the sulfoxide group back to a sulfide.

Substitution: Both electrophilic and nucleophilic substitution reactions can occur, particularly on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed under various conditions (e.g., acidic or basic environments).

Major Products

The major products formed from these reactions include sulfoxides, sulfones, and various substituted derivatives depending on the specific reagents and conditions used.

Scientific Research Applications

N-[[5-(3,4-dichlorophenyl)furan-2-yl]methyl]-3-(methylsulfinylmethyl)aniline has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development due to its unique structural features.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism by which N-[[5-(3,4-dichlorophenyl)furan-2-yl]methyl]-3-(methylsulfinylmethyl)aniline exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound’s structure allows it to modulate various biochemical pathways, potentially leading to therapeutic effects. For example, it may inhibit certain enzymes involved in disease processes or interact with cellular receptors to alter signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• **N-[[5-(3,4-dichlorophenyl)furan-2-yl]methyl]-3-(methylthio)methyl]aniline
• N-[[5-(3,4-dichlorophenyl)furan-2-yl]methyl]-3-(methylsulfonylmethyl)aniline

Uniqueness

N-[[5-(3,4-dichlorophenyl)furan-2-yl]methyl]-3-(methylsulfinylmethyl)aniline is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for further research and development.